Cas no 26485-27-8 (1-Propanoylpyrazolidin-3-one)

• Product Name: 1-Propanoylpyrazolidin-3-one
• CAS No: 26485-27-8
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 5912660
• PubChem ID: 165452731
• Update Time: 2025-06-28

1-Propanoylpyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-737113
• 1-propanoylpyrazolidin-3-one
• 26485-27-8
• 1-Propanoylpyrazolidin-3-one

• Inchi： 1S/C6H10N2O2/c1-2-6(10)8-4-3-5(9)7-8/h2-4H2,1H3,(H,7,9)
• InChI Key： DHKHPJDQFVDKRF-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(CC)=O)N1

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 1-Propanoylpyrazolidin-3-one

Comprehensive Overview of 1-Propanoylpyrazolidin-3-one (CAS No. 26485-27-8): Properties, Applications, and Industry Insights

1-Propanoylpyrazolidin-3-one (CAS No. 26485-27-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic molecule, characterized by a pyrazolidin-3-one core functionalized with a propanoyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₆H₁₀N₂O₂, and precise molecular weight (142.16 g/mol) make it valuable for controlled reactions in drug discovery and material science.

Recent studies highlight the compound's role in developing bioactive molecules, particularly in modulating enzyme activity or serving as a precursor for pharmacophores. Researchers are exploring its utility in creating novel anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with current trends in personalized medicine. The propanoylpyrazolidinone scaffold demonstrates remarkable stability under physiological conditions, a property highly sought after in prodrug design.

From a synthetic perspective, 1-Propanoylpyrazolidin-3-one offers distinct advantages in green chemistry applications. Its compatibility with water-based reaction systems addresses growing industry demands for sustainable synthesis methods. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production. These characteristics position it as a promising candidate for scale-up processes in contract manufacturing organizations (CMOs).

The compound's structure-activity relationship (SAR) has become a focal point in computational chemistry. Molecular docking simulations reveal favorable interactions with various biological targets, sparking interest in virtual screening platforms. This aligns with the pharmaceutical industry's shift toward AI-driven drug discovery, where 26485-27-8 serves as a valuable reference compound for machine learning models predicting novel bioactive structures.

Quality control protocols for 1-Propanoylpyrazolidin-3-one emphasize rigorous impurity profiling, particularly for genotoxic impurities below 0.1% threshold levels. Advanced characterization methods including X-ray crystallography have confirmed its crystalline form, important for polymorph screening in formulation development. These technical specifications make it suitable for preclinical studies requiring well-defined chemical entities.

Emerging applications extend beyond pharmaceuticals into advanced material science. The compound's ability to form stable metal-organic frameworks (MOFs) has shown promise in catalysis and molecular sensing technologies. Its thermal stability (decomposition point >200°C) makes it compatible with high-temperature processes in specialty chemical production.

Market analysts note increasing demand for 26485-27-8 in contract research organizations, driven by its utility in high-throughput screening platforms. The compound's structure-property relationships are being systematically studied to optimize its performance in various chemical transformations, particularly asymmetric synthesis routes for chiral molecules.

From a regulatory standpoint, 1-Propanoylpyrazolidin-3-one complies with major chemical inventories including TSCA and REACH, facilitating global trade. Proper handling guidelines emphasize standard laboratory precautions, with stability data confirming safe storage under controlled ambient conditions. These factors contribute to its growing adoption in academic research and industrial applications alike.

Future research directions may explore the compound's potential in bioconjugation chemistry and targeted drug delivery systems. Its balanced lipophilicity profile (calculated logP ~0.5) suggests favorable ADME properties for medicinal chemistry applications. Ongoing studies investigate its role in designing next-generation therapeutics addressing unmet medical needs.

In conclusion, 1-Propanoylpyrazolidin-3-one (CAS 26485-27-8) represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its combination of structural versatility, synthetic accessibility, and biological relevance ensures continued interest from researchers and industry professionals seeking innovative solutions in molecular design and functional materials development.